504-07-4(Dihydro Uracil)

Dihydro Uracil Chemical and Physical Properties

Names and Identifiers

- Dihydropyrimidine-2,4(1H,3H)-dione
- Dihydrouracil
- 1,3-diazinane-2,4-dione
- 5,6-Dihydro-2,4-dihydroxypyrimidine
- 5,6-Dihydrouracil
- Dihydro-2,4(1H,3H)-pyrimidinedione
- Hydrouracil
- Dihydrouracile
- 2,4(1H,3H)-Pyrimidinedione, dihydro-
- DI-H-uracil
- Hydrouracil (8CI)
- 3,4-DIHYDROURACIL
- 4,5-dihydrouracil
- 2,4-Dioxotetrahydropyrimidine
- hexahydropyrimidine-2,4-dione
- Dihydro-pyrimidine-2,4-dione
- 5,6-Dihydro-2,4(1H,3H)-pyrimidinedione
- OIVLITBTBDPEFK-UHFFFAOYSA-N
- 016FR52RU5
- NSC118
- Dihydro Uracil
- NS00032057
- 6AAFA8BE-A3E1-41A4-85F8-FBE71F510CAD
- W-202894
- 504-07-4
- EN300-10815
- AI3-50443
- AS-11656
- FT-0624943
- AKOS001082457
- 5,4-dihydroxypyrimidine
- NSC11867
- J-640180
- 2,3H)-Pyrimidinedione, dihydro-
- DUC
- 5,6-Dihydro Uracil-13C15N2
- DB01849
- EINECS 207-982-1
- C00429
- NSC 11867
- Dihydropyrimidine-dione
- HMS3604J13
- Z57033885
- Uracil, dihydro-
- F11823
- J-800181
- dihydropyrimidine-2,4-dione
- SCHEMBL29419
- NSC-11867
- SY027535
- Hydrouracil (6CI,8CI)
- 2,4(1H,3H)-Pyrimidinedione, dihydro- (9CI)
- Q409340
- UNII-016FR52RU5
- 2,6-dihydroxy-4,5-dihydropyrimidine
- MFCD00006029
- DTXSID7060122
- SCHEMBL11345853
- HY-W012926
- bmse000425
- SB57251
- CS-W013642
- CHEBI:15901
- DB-071190
- Pyrimidine-2,4(1H,3H)-dione,5,6-dihydro-
- XH0481
- DTXCID6040828
- Dihydrouracil; 2,4(1H,3H)-Pyrimidinedione, dihydro-
- STK677038
- MDL： MFCD00006029
- Inchi： 1S/C4H6N2O2/c7-3-1-2-5-4(8)6-3/h1-2H2,(H2,5,6,7,8)
- InChI Key： OIVLITBTBDPEFK-UHFFFAOYSA-N
- SMILES： O=C1C([H])([H])C([H])([H])N([H])C(N1[H])=O
- BRN： 112496

Computed Properties

Exact Mass: 114.04300
Monoisotopic Mass: 114.042927
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: -1.1
Topological Polar Surface Area: 58.2

Experimental Properties

Color/Form: Not available
Density: 1.247
Melting Point: 279-281 °C (lit.)
Boiling Point: 213.59°C (rough estimate)
Flash Point: °C
Refractive Index: 1.467
Solubility: Soluble in Sodium Hydroxide.
PSA: 58.20000
LogP: -0.12650
Solubility: Not available

Dihydro Uracil Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
TSCA：Yes
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Safety Term：S24/25

Dihydro Uracil Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dihydro Uracil Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029599-1g	Dihydro Uracil	504-07-4	98%	1g	￥176	2024-05-23
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce51542-100mg	5,6-Dihydrouracil	504-07-4	98%	100mg	￥445.00	2023-09-07
eNovation Chemicals LLC	D659076-5g	5,6-DIHYDROURACIL	504-07-4	97%	5g	$400	2024-06-05
Chemenu	CM166607-25g	Dihydro-2,4(1H,3H)-pyrimidinedione	504-07-4	98%	25g	$376	2023-01-02
ChemScence	CS-W013642-5g	Dihydrouracil	504-07-4	98.07%	5g	$76.0	2022-04-27
Chemenu	CM166607-25g	Dihydro-2,4(1H,3H)-pyrimidinedione	504-07-4	95%	25g	$296	2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D113497-5g	Dihydro Uracil	504-07-4	97%	5g	¥888.90	2023-09-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L01918-5g	5,6-Dihydrouracil, 97%	504-07-4	97%	5g	￥1690.00	2023-04-12
abcr	AB172618-1 g	5,6-Dihydrouracil, 96%; .	504-07-4	96%	1g	€64.80	2023-06-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029599-5g	Dihydro Uracil	504-07-4	98%	5g	￥142	2024-05-23

Dihydro Uracil Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:504-07-4)5,6-DIHYDROURACIL

Order Number:sfd4400

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:504-07-4)Dihydrouracil

Order Number:1690221

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:26

Price ($):discuss personally

Product Official Link

Dihydro Uracil Related Literature

1. Pyrimidine derivatives and related compounds. Part 36. Nucleophilic addition reaction of a cyanide lon to 6-substituted 1,3-dimethyl-5-nitrouracils. Synthesis of 5,6-dihydrouracil and 5,6-dihydrocyclo-thymine derivatives

Kosaku Hirota,Yoshihiro Yamada,Tetsuji Asao,Shigeo Senda J. Chem. Soc. Perkin Trans. 1 1981 1896
2. Stereochemical transformations of 5′-amino-5′-deoxyuridine and its 5,6-dihydro-analogue. 5′-N-Aminoacyl derivatives of 5′-amino-5′-deoxy-5,6-dihydrouridine

Vinko ?kari?,Darinka Kataleni?,Djurdjica ?kari?,Ivanka Salaj J. Chem. Soc. Perkin Trans. 1 1982 2091
3. Studies on uracil derivatives and analogues. Part 8. A non-catalytic method for the conversion of uracil derivatives into dihydrouracil derivatives

Nitya G. Kundu,Sikha Sikdar,Robert P. Hertzberg,Scott A. Schmitz,Surenda G. Khatri J. Chem. Soc. Perkin Trans. 1 1985 1295
4. A (6–4) photoproduct of 5-bromouracil

Martin D. Shetlar,Vladimir J. Basus Photochem. Photobiol. Sci. 2011 10 76
5. The radiolysis of uracil in oxygenated aqueous solutions. A study by product analysis and pulse radiolysis

Man Nien Schuchmann,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1983 1525
6. Syntheses of β-D-arabinofurano[1′,2′:4,5]oxa(thia)zolidines

Vinko ?kari?,Jasenka Matuli?-Adami? J. Chem. Soc. Perkin Trans. 1 1985 779
7. Promotional effect of ionic liquids in electrophilic fluorination of methylated uracils

Gennady I. Borodkin,Innokenty R. Elanov,Yury V. Gatilov,Vyacheslav G. Shubin RSC Adv. 2016 6 60556
8. A computational study of the reaction mechanism and stereospecificity of dihydropyrimidinase

Wijitra Meelua,Tanchanok Wanjai,Natechanok Thinkumrob,Julianna Oláh,James R. Ketudat Cairns,Supa Hannongbua,Ulf Ryde,Jitrayut Jitonnom Phys. Chem. Chem. Phys. 2023 25 8767
9. Hydropyrimidines. Part VIII. Reactions of some dihydropyrimidines and their thio-derivatives with nucleophiles

V. ?kari?,B. Ga?pert J. Chem. Soc. C 1969 2631
10. Vibrational spectra of 5,6-dihydrouracil. An experimental matrix isolation, solid state and theoretical study

Leszek Lapinski,Maciej J. Nowak,Dariusz C. Bieńko,Danuta Michalska Phys. Chem. Chem. Phys. 2002 4 1123

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